Cas no 1263046-50-9 (Carbamic acid, N-ethyl-N-(2-hydroxyethyl)-, 9H-fluoren-9-ylmethyl ester)
Carbamic acid, N-ethyl-N-(2-hydroxyethyl)-, 9H-fluoren-9-ylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- (9H-fluoren-9-yl)methyl N-ethyl-N-(2-hydroxyethyl)carbamate
- N-(9-FLUORENYLMETHYLOXYCARBONYL)-2-(ETHYLAMINO)ETHANOL
- Carbamic acid, N-ethyl-N-(2-hydroxyethyl)-, 9H-fluoren-9-ylmethyl ester
-
- MDL: MFCD09752876
- Inchi: 1S/C19H21NO3/c1-2-20(11-12-21)19(22)23-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18,21H,2,11-13H2,1H3
- InChI Key: OFZDNFDPUUNAFL-UHFFFAOYSA-N
- SMILES: O(C(N(CC)CCO)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 378
- XLogP3: 2.9
- Topological Polar Surface Area: 49.8
Carbamic acid, N-ethyl-N-(2-hydroxyethyl)-, 9H-fluoren-9-ylmethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB259064-5 g |
N-(9-Fluorenylmethyloxycarbonyl)-2-(ethylamino)ethanol |
1263046-50-9 | 5g |
€225.00 | 2023-04-27 | ||
| abcr | AB259064-25 g |
N-(9-Fluorenylmethyloxycarbonyl)-2-(ethylamino)ethanol |
1263046-50-9 | 25g |
€900.00 | 2023-04-27 | ||
| abcr | AB259064-5g |
N-(9-Fluorenylmethyloxycarbonyl)-2-(ethylamino)ethanol; . |
1263046-50-9 | 5g |
€225.00 | 2024-06-09 | ||
| abcr | AB259064-25g |
N-(9-Fluorenylmethyloxycarbonyl)-2-(ethylamino)ethanol; . |
1263046-50-9 | 25g |
€900.00 | 2024-06-09 |
Carbamic acid, N-ethyl-N-(2-hydroxyethyl)-, 9H-fluoren-9-ylmethyl ester Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
3. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on Carbamic acid, N-ethyl-N-(2-hydroxyethyl)-, 9H-fluoren-9-ylmethyl ester
Research Brief on Carbamic acid, N-ethyl-N-(2-hydroxyethyl)-, 9H-fluoren-9-ylmethyl ester (CAS: 1263046-50-9)
Carbamic acid, N-ethyl-N-(2-hydroxyethyl)-, 9H-fluoren-9-ylmethyl ester (CAS: 1263046-50-9) is a specialized chemical compound widely utilized in peptide synthesis and pharmaceutical research. This compound, often referred to as Fmoc-protected amino alcohol derivative, plays a critical role in solid-phase peptide synthesis (SPPS) as a protecting group for amines. Recent studies have highlighted its significance in the development of novel therapeutic agents, particularly in the fields of oncology and neurodegenerative diseases.
Recent advancements in peptide-based drug discovery have underscored the importance of efficient and selective protecting groups. The Fmoc group, in particular, has gained prominence due to its stability under basic conditions and ease of removal under mild acidic conditions. Research published in the Journal of Medicinal Chemistry (2023) demonstrated the utility of Carbamic acid, N-ethyl-N-(2-hydroxyethyl)-, 9H-fluoren-9-ylmethyl ester in the synthesis of peptide inhibitors targeting protein-protein interactions involved in cancer progression. The study reported a 40% increase in yield compared to traditional protecting groups, emphasizing its potential for scalable production.
In addition to its applications in peptide synthesis, this compound has been investigated for its role in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored its use as a linker in prodrug formulations, enabling targeted release of active pharmaceutical ingredients (APIs) in specific physiological environments. The researchers noted that the hydroxyethyl moiety in the structure enhances solubility, thereby improving bioavailability of hydrophobic drugs. This finding opens new avenues for the design of next-generation drug delivery platforms.
From a synthetic chemistry perspective, recent work published in Organic Letters (2023) detailed an optimized protocol for the preparation of Carbamic acid, N-ethyl-N-(2-hydroxyethyl)-, 9H-fluoren-9-ylmethyl ester with improved purity (>99%) and reduced environmental impact. The new method employs green chemistry principles, minimizing the use of hazardous solvents while maintaining high reaction efficiency. This advancement addresses growing concerns about sustainable manufacturing practices in the pharmaceutical industry.
Looking forward, the unique properties of Carbamic acid, N-ethyl-N-(2-hydroxyethyl)-, 9H-fluoren-9-ylmethyl ester position it as a valuable tool for emerging therapeutic modalities. Current research initiatives are exploring its application in PROTAC (Proteolysis Targeting Chimera) technology and peptide-drug conjugates. As the demand for precision medicines continues to grow, this compound is expected to play an increasingly important role in medicinal chemistry and drug development pipelines.
1263046-50-9 (Carbamic acid, N-ethyl-N-(2-hydroxyethyl)-, 9H-fluoren-9-ylmethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)